8-Chlorodibenz(b,f)(1,4)oxazepine-10(11H)-carboxylic acid 2-(1-oxooctyl)hydrazide

• CAS No.: 38955-19-0
• Molecular Formula: C22H26ClN3O3
• Molecular Weight: 415.9 g/mol
• IUPAC Name: 3-chloro-N'-octanoyl-6H-benzo[b][1,4]benzoxazepine-5-carbohydrazide
• InChI: InChI=1S/C22H26ClN3O3/c1-2-3-4-5-6-11-21(27)24-25-22(28)26-15-16-9-7-8-10-19(16)29-20-13-12-17(23)14-18(20)26/h7-10,12-14H,2-6,11,15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: QFHXETGRUGVKRR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(=O)NNC(=O)N1CC2=CC=CC=C2OC3=C1C=C(C=C3)Cl

Description

8-Chlorodibenz(b,f)(1,4)oxazepine-10(11H)-carboxylic acid 2-(1-oxooctyl)hydrazide is a useful research compound. Its molecular formula is C22H26ClN3O3 and its molecular weight is 415.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The reaction of an alkanoyl halide and the hydrazide is illustrated by contacting 8-chloro-10,11-dihydrodibenz-[b,f][1,4]oxazepine-10-carboxylic acid hydrazide with octanoyl chloride in the presence of sodium bicarbonate to give 1-octanoyl-2-(8-chloro-10,11-dihydrodibenz[b,f][1,4]oxazepine-10-carbonyl)hydrazine.

Synthesis routes and methods II

Procedure details

To a solution of 0.5 part of 8-chloro-10,11-dihydrodibenz[b,f][1,4]oxazepine-10-carboxylic acid hydrazide and 19.6 parts of acetonitrile is added 0.298 part of sodium bicarbonate followed by 0.562 part of octanoyl chloride. The solution is stirred for 48 hours at room temperature, after which time the solvent is removed under reduced pressure and the resulting oil crystallized by trituration with cyclohexane. Recrystallization from cyclohexane yields 1-octanoyl-2-(8-chloro-10,11-dihydrodibenz[b,f][1,4]oxazepine-10-carbonyl) hydrazine, melting at about 127°-129° and represented by the following structural formula ##SPC2##